Hexachlorodisiloxane
Hexachlorodisiloxane
City Chemical manufactures high purity Hexachlorodisiloxane, CAS 14986-21-1 in bulk quantity. Hexachlorodisiloxane Cl6OSi2 is predominantly used in proteomic research. Through chemical vapor deposition (CVD) and atomic layer deposition (ALD) processes, Hexachlorodisiloxane is used as a precursor for low temperature deposition of thin layers of SiN, epitaxial Si and SiON used in semiconductor manufacturing. Hexachlorodisiloxane is used to produce amorphous silicon thin films. HCDS can be utilized as a chemical diffusion barrier to create gate spacers for dynamic random-access memory (DRAM) devices.
Brand Name:
Vulcanchem
CAS No.:
14986-21-1
VCID:
VC20945209
InChI:
InChI=1S/Cl6OSi2/c1-8(2,3)7-9(4,5)6
SMILES:
O([Si](Cl)(Cl)Cl)[Si](Cl)(Cl)Cl
Molecular Formula:
Cl6OSi2
Molecular Weight:
284.9 g/mol
Hexachlorodisiloxane
CAS No.: 14986-21-1
Cat. No.: VC20945209
Molecular Formula: Cl6OSi2
Molecular Weight: 284.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | City Chemical manufactures high purity Hexachlorodisiloxane, CAS 14986-21-1 in bulk quantity. Hexachlorodisiloxane Cl6OSi2 is predominantly used in proteomic research. Through chemical vapor deposition (CVD) and atomic layer deposition (ALD) processes, Hexachlorodisiloxane is used as a precursor for low temperature deposition of thin layers of SiN, epitaxial Si and SiON used in semiconductor manufacturing. Hexachlorodisiloxane is used to produce amorphous silicon thin films. HCDS can be utilized as a chemical diffusion barrier to create gate spacers for dynamic random-access memory (DRAM) devices. |
|---|---|
| CAS No. | 14986-21-1 |
| Molecular Formula | Cl6OSi2 |
| Molecular Weight | 284.9 g/mol |
| IUPAC Name | trichloro(trichlorosilyloxy)silane |
| Standard InChI | InChI=1S/Cl6OSi2/c1-8(2,3)7-9(4,5)6 |
| Standard InChI Key | QHAHOIWVGZZELU-UHFFFAOYSA-N |
| SMILES | O([Si](Cl)(Cl)Cl)[Si](Cl)(Cl)Cl |
| Canonical SMILES | O([Si](Cl)(Cl)Cl)[Si](Cl)(Cl)Cl |
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